Cas no 95713-52-3 ((2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide)

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide structure
95713-52-3 structure
Product Name:(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide
CAS No:95713-52-3
MF:C9H9FN4O5
MW:272.189965009689
MDL:MFCD00042049
CID:805710
PubChem ID:5486955
Update Time:2025-11-06

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Chemical and Physical Properties

Names and Identifiers

    • (S)-2-((5-Fluoro-2,4-dinitrophenyl)amino)propanamide
    • Nalpha-(5-Fluoro-2,4-dinitrophenyl)-L-alaninamide [HPLC Labeling Reagent for e.e. Determination]
    • N-alpha-(2,4-Dinitro-5-fluorophenyl)-L-alaninamide
    • (2S)-2-(5-fluoro-2,4-dinitroanilino)propanamide
    • (S)-2-((5-Fluoro-2,4-dinitrophenyl)-amino)propanamide
    • MARFEY'S REAGENT
    • Marfey's reagent
    • NALPHA-(2,4-DINITRO-5-FLUOROPHENYL)-L-ALANINAMIDE [HPLC LABELING REAGENT FOR E.E. DETERMINATION]
    • Nα-(2,4-Dinitro-5-fluorophenyl)-L-alaninamide
    • Propanamide,2-[(5-fluoro-2,4-dinitrophenyl)amino]-, (2S)-
    • 1-FD-AA
    • FDAA
    • Nα-(5-Fluoro-2,4-dinitrophenyl)-L-alaninamide
    • (2S)-2-[(5-Fluoro-2,4-dinitrophenyl)amino]propanamide (ACI)
    • Propanamide, 2-[(5-fluoro-2,4-dinitrophenyl)amino]-, (S)- (ZCI)
    • 1-Fluoro-2,4-dinitrophenyl-5-L-alaninamide
    • L
    • 1-Fluoro-2,4-dinitrophenyl-5-L-alanine amide
    • L-Marfey
    • Reagents, Marfey's
    • (2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide
    • MDL: MFCD00042049
    • Inchi: 1S/C9H9FN4O5/c1-4(9(11)15)12-6-2-5(10)7(13(16)17)3-8(6)14(18)19/h2-4,12H,1H3,(H2,11,15)/t4-/m0/s1
    • InChI Key: NEPLBHLFDJOJGP-BYPYZUCNSA-N
    • SMILES: N(C1C=C(F)C([N+](=O)[O-])=CC=1[N+](=O)[O-])[C@@H](C)C(=O)N

Computed Properties

  • Exact Mass: 272.05600
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 1.6

Experimental Properties

  • Color/Form: Yellow powder
  • Melting Point: 229 °C
  • Solubility: acetone: 10 mg/mL, clear, yellow
  • PSA: 146.76000
  • LogP: 2.74750
  • Solubility: dissolve in water
  • Optical Activity: [α]20/D +56±2°, c = 1% in acetone

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:2-8°C

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Pricemore >>

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(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Sulfuric acid magnesium salt (1:1) Solvents: Acetone ,  Water ;  3 h, rt
1.2 Solvents: Acetone ;  rt; 0.5 h, rt
Reference
Direct amidation of unprotected amino acids using B(OCH2CF3)3
Lanigan, Rachel M.; Karaluka, Valerija; Sabatini, Marco T.; Starkov, Pavel; Badland, Matthew; et al, Chemical Communications (Cambridge, 2016, 52(57), 8846-8849

Production Method 2

Reaction Conditions
Reference
Preparation of novel Nα-(5-fluoro-2,4-dinitrophenyl)-N-(aminoalkyl)amino acid amide derivatives as optical resolution labeling agents for determination of absolute configuration of amino acids
, Japan, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Acetone ,  Water ;  1 h, 40 °C
Reference
Indirect resolution of enantiomers of certain DL-amino acids by liquid chromatography via diastereomer formation with Marfey's reagent and its leucine variant
Bhushan, Ravi; Tanwar, Shivani, Proceedings of the National Academy of Sciences, 2009, 79(3), 241-251

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Acetone ,  Water ;  1 h, 40 °C
Reference
Synthesis and application of new chiral variants of Marfey's reagent for liquid chromatographic separation of the enantiomers of α-amino acids
Bhushan, R.; Kumar, V., Acta Chromatographica, 2008, 20(3), 329-347

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Sulfuric acid magnesium salt (1:1) Solvents: Acetone ,  Water ;  3 h, rt
1.2 Solvents: Acetone ;  rt; 0.5 h, rt
Reference
B(OCH2CF3)3-mediated direct amidation of pharmaceutically relevant building blocks in cyclopentyl methyl ether
Karaluka, Valerija; Lanigan, Rachel M.; Murray, Paul M.; Badland, Matthew; Sheppard, Tom D., Organic & Biomolecular Chemistry, 2015, 13(44), 10888-10894

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Sulfuric acid magnesium salt (1:1) Solvents: Acetone ,  Water ;  3 h, rt
1.2 Solvents: Acetone ;  rt; 30 min, rt
Reference
Catalytic Modification of Dehydroalanine in Peptides and Proteins by Palladium-Mediated Cross-Coupling
de Bruijn, A. Dowine; Roelfes, Gerard, Chemistry - A European Journal, 2018, 24(48), 12728-12733

Production Method 7

Reaction Conditions
Reference
A nonempirical method using LC/MS for determination of the absolute configuration of constituent amino acids in a peptide: elucidation of limitations of Marfey's method and of its separation mechanism
Fujii, Kiyonaga; Ikai, Yoshitomo; Mayumi, Tsuyoshi; Oka, Hisao; Suzuki, Makoto; et al, Analytical Chemistry, 1997, 69(16), 3346-3352

Production Method 8

Reaction Conditions
Reference
Determination of D-amino acids. II. Use of a bifunctional reagent, 1,5-difluoro-2,4-dinitrobenzene
Marfey, Peter, Carlsberg Research Communications, 1984, 49(6), 591-6

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Raw materials

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Preparation Products

(2S)-2-[(5-fluoro-2,4-dinitrophenyl)amino]propanamide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:95713-52-3)FDAA
Order Number:LE18146
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:18
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(CAS:95713-52-3)FDAA
LE18146
Purity:99%
Quantity:25KG,200KG,1000KG
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